Cas no 109786-59-6 (Thiophene, 2-(1E)-1-octenyl-)
Thiophene, 2-(1E)-1-octenyl- structure
Product Name:Thiophene, 2-(1E)-1-octenyl-
CAS No:109786-59-6
MF:C12H18S
MW:194.336322307587
CID:1189228
PubChem ID:67245464
Update Time:2025-04-20
Thiophene, 2-(1E)-1-octenyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 2-(1E)-1-octenyl-
- 2-oct-1-enylthiophene
- DTXSID30736668
- 2-(OCT-1-EN-1-YL)THIOPHENE
- 109786-59-6
-
- Inchi： 1S/C12H18S/c1-2-3-4-5-6-7-9-12-10-8-11-13-12/h7-11H,2-6H2,1H3
- InChI Key： FWFLDHYCTYBCAX-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C=CCCCCCC
Computed Properties
- Exact Mass: 194.11292175g/mol
- Monoisotopic Mass: 194.11292175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.2
- Topological Polar Surface Area: 28.2Ų
Thiophene, 2-(1E)-1-octenyl- Related Literature
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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